3-(Methylthio)propyl isothiocyanate
3-(Methylthio)propyl isothiocyanate
3-(Methylthio)propyl isothiocyanate is a natural product found in Brassica oleracea with data available.
Brand Name:
Vulcanchem
CAS No.:
505-79-3
VCID:
VC0530293
InChI:
InChI=1S/C5H9NS2/c1-8-4-2-3-6-5-7/h2-4H2,1H3
SMILES:
CSCCCN=C=S
Molecular Formula:
C5H9NS2
Molecular Weight:
147.3 g/mol
3-(Methylthio)propyl isothiocyanate
CAS No.: 505-79-3
Cat. No.: VC0530293
Molecular Formula: C5H9NS2
Molecular Weight: 147.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-(Methylthio)propyl isothiocyanate is a natural product found in Brassica oleracea with data available. |
|---|---|
| CAS No. | 505-79-3 |
| Molecular Formula | C5H9NS2 |
| Molecular Weight | 147.3 g/mol |
| IUPAC Name | 1-isothiocyanato-3-methylsulfanylpropane |
| Standard InChI | InChI=1S/C5H9NS2/c1-8-4-2-3-6-5-7/h2-4H2,1H3 |
| Standard InChI Key | LDKSCZJUIURGMW-UHFFFAOYSA-N |
| SMILES | CSCCCN=C=S |
| Canonical SMILES | CSCCCN=C=S |
| Appearance | Solid powder |
| Boiling Point | 254.00 °C. @ 760.00 mm Hg |
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